Cas no 180181-21-9 (3-Amino-2,2,4-trimethylpentanoic acid hydrochloride)

• Product Name: 3-Amino-2,2,4-trimethylpentanoic acid hydrochloride
• CAS No: 180181-21-9
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 4615183
• Update Time: 2025-11-01

3-Amino-2,2,4-trimethylpentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,2,4-trimethylpentanoic acid hydrochloride
• 3-amino-2,2,4-trimethylpentanoic acid;hydrochloride
• Z2787257706
• 3-Amino-2,2,4-trimethylpentanoic acid hydrochloride

• Inchi： 1S/C8H17NO2.ClH/c1-5(2)6(9)8(3,4)7(10)11;/h5-6H,9H2,1-4H3,(H,10,11);1H
• InChI Key： IPUVNVZKIOWVTG-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C)(C)C(C(C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-2,2,4-trimethylpentanoic acid hydrochloride

Research Update on 3-Amino-2,2,4-trimethylpentanoic acid hydrochloride (CAS: 180181-21-9) in Chemical Biology and Pharmaceutical Applications

The compound 3-Amino-2,2,4-trimethylpentanoic acid hydrochloride (CAS: 180181-21-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This branched-chain amino acid derivative exhibits stereochemical complexity that makes it particularly valuable as a building block in peptide synthesis and drug design. Recent studies have focused on its role as a constrained γ-amino acid analog, which can impart enhanced metabolic stability and conformational rigidity to bioactive peptides.

In 2023-2024, several research groups have reported novel synthetic methodologies for 180181-21-9 that improve yield and enantiomeric purity. A team at Kyoto University developed an asymmetric catalytic hydrogenation route achieving >99% ee, while MIT researchers published a continuous flow synthesis protocol that reduces production costs by 40%. These advances address previous challenges in large-scale production of this specialty amino acid derivative.

Pharmacological investigations have revealed promising applications of 3-Amino-2,2,4-trimethylpentanoic acid hydrochloride in CNS drug development. Its structural similarity to neurotransmitter precursors has led to its incorporation into novel peptide-based therapeutics for neurological disorders. Notably, a 2024 Nature Chemical Biology publication demonstrated its effectiveness as a component in blood-brain barrier penetrating vectors, showing 3-fold improved delivery of therapeutic payloads compared to standard amino acid linkers.

The compound's unique steric properties have also been exploited in proteolysis-targeting chimeras (PROTACs). Researchers at Scripps incorporated 180181-21-9 as a spacer unit, finding it conferred optimal rigidity and hydrophobicity for targeted protein degradation. This application represents a significant advancement in the field of targeted protein degradation therapeutics.

Analytical characterization of 3-Amino-2,2,4-trimethylpentanoic acid hydrochloride has been enhanced through recent developments in NMR and mass spectrometry techniques. A 2024 Journal of Pharmaceutical Sciences article detailed a validated HPLC method for purity analysis, while cryo-EM studies have begun to elucidate its conformational preferences in peptide contexts. These analytical advances support quality control in pharmaceutical applications.

Looking forward, the unique properties of 180181-21-9 position it as a versatile tool in medicinal chemistry. Current clinical trials incorporating this building block include Phase I studies for neurodegenerative disease therapeutics and oncology applications. The compound's potential for creating stabilized peptide helices and β-turn mimetics continues to drive innovation in peptide-based drug discovery.